2-[4-({6-phenyl-2-azaspiro[3.3]heptan-2-yl}sulfonyl)phenoxy]acetamide

• IUPAC Name: 2-[4-[(6-phenyl-2-azaspiro[3.3]heptan-2-yl)sulfonyl]phenoxy]acetamide
• InChI: InChI=1S/C20H22N2O4S/c21-19(23)12-26-17-6-8-18(9-7-17)27(24,25)22-13-20(14-22)10-16(11-20)15-4-2-1-3-5-15/h1-9,16H,10-14H2,(H2,21,23)
• InChI Key: INACARGJFSCTNJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC12CN(C2)S(=O)(=O)C3=CC=C(C=C3)OCC(=O)N)C4=CC=CC=C4
• Molecular Formula: C20H22N2O4S
• Molecular Weight: 386.5 g/mol

Description

The compound “2-[4-({6-phenyl-2-azaspiro[3.3]heptan-2-yl}sulfonyl)phenoxy]acetamide” is a complex organic molecule. It contains a spirocyclic structure (azaspiro[3.3]heptane), which is a type of compound where two rings share a single atom. The molecule also contains a phenyl group (a ring of 6 carbon atoms, often referred to as a benzene ring when it’s not attached to anything else), a sulfonyl group (SO2), and an acetamide group (CH3CONH2).

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the spirocyclic structure and multiple functional groups. The 3D structure could be influenced by factors such as the size and shape of the different groups, their electronic properties, and the presence of any chiral centers.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on factors such as its molecular structure, the functional groups it contains, and their arrangement in the molecule. These could influence properties such as its solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific biological target and the structure of the compound. Without more information, it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific data, it’s difficult to provide detailed information on the safety and hazards of this compound.

Future Directions

Future research on this compound could involve exploring its synthesis in more detail, investigating its physical and chemical properties, studying its reactivity, and testing its biological activity. This could potentially lead to the discovery of new reactions, the development of new synthetic methods, or the identification of new biological targets.